3,3-Difluoro-6-methylpiperidin-2-one

• IUPAC Name: 3,3-difluoro-6-methylpiperidin-2-one
• InChI: InChI=1S/C6H9F2NO/c1-4-2-3-6(7,8)5(10)9-4/h4H,2-3H2,1H3,(H,9,10)
• InChI Key: WVMVYOZWXBWHGN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(=O)N1)(F)F
• Molecular Formula: C6H9F2NO
• Molecular Weight: 149.14 g/mol

Description

3,3-Difluoro-6-methylpiperidin-2-one is a fluorinated piperidine derivative that has garnered interest due to its potential applications in organic and medicinal chemistry. The presence of fluorine atoms in the piperidine ring can significantly influence the molecule's physical and chemical properties, making it a valuable target for synthesis. The compound's relevance is underscored by its use as a building block for pharmaceuticals and its role in the development of new fluorinated amino acids .

Synthesis Analysis

The synthesis of 3,3-difluoropiperidines has been a challenging endeavor for chemists. A novel synthetic pathway has been developed, starting from delta-chloro-alpha,alpha-difluoroimines. These imines are prepared through electrophilic fluorination of delta-chloroimines using N-fluorodibenzenesulfonimide (NFSI) in acetonitrile. Following the reduction of the imino bond and intramolecular substitution of the chloride atom, the desired 3,3-difluoropiperidines are obtained in good yields. This methodology has also been extended to create N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid .

Molecular Structure Analysis

The molecular structure of fluorinated piperidines is of particular interest due to the influence of fluorine atoms on the conformation of the six-membered ring. Studies have shown that in N-protonated 3-fluoropiperidine salts, the fluorine atom strongly prefers an axial orientation. This preference is maintained even in N-methyl salts, as confirmed by density functional theory (DFT), ab initio calculations, and NMR spectroscopy. The axial orientation of the fluorine atom is attributed to the charge-dipole phenomenon, which also influences molecular orientation in the solid state .

Chemical Reactions Analysis

The reactivity of 3,3-difluoropiperidines is influenced by the presence of the fluorine atoms. For instance, the electrophilic fluorination of 1,2-dihydropyridines with Selectfluor® leads to the formation of new fluorinated 3,6-dihydropyridines, which can be further transformed into corresponding pyridines. This demonstrates the versatility of fluorinated piperidines in undergoing chemical transformations to yield a variety of structurally diverse compounds .

Physical and Chemical Properties Analysis

Fluorinated piperidines exhibit unique physical and chemical properties due to the electronegativity and small size of the fluorine atoms. The introduction of fluorine atoms can decrease the pKa and modulate the lipophilicity of the piperidine derivatives. The relative stereochemistry of the fluorine atoms with respect to other substituents on the piperidine core can also affect the pKa, as the conformational changes induced by the fluorine atoms influence the molecule's acidity. In protonated forms, the C-F bond tends to adopt an axial position, which is a result of dipole-dipole interactions between the N-H(+) and C-F bonds .

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis and Functionalization: 3,3-Difluoro-6-methylpiperidin-2-one serves as a critical building block in the synthesis of fluorinated piperidines, crucial for agrochemical and pharmaceutical applications. Its successful synthesis and selective deprotection of N- and O-groups highlight its versatility in chemical reactions (Surmont et al., 2009).
• Role in Fluorination Reactions: The compound is involved in complex fluorination reactions, exemplified by its role in the electrochemical fluorination of hexahydroazepine and methylpiperidines. This process leads to the formation of various fluorinated compounds, demonstrating the compound's importance in introducing fluorine into organic molecules (Abe et al., 2000).

Structural and Spectral Analysis

• Crystallography and Vibrational Spectra: The crystal structure and vibrational spectra of compounds related to 3,3-Difluoro-6-methylpiperidin-2-one have been extensively studied, contributing to a deeper understanding of its chemical behavior and properties. Such studies are pivotal for understanding the compound's physical and chemical characteristics and for guiding its applications in various scientific domains (Szafran et al., 2001; Dega-Szafran et al., 2002).

Applications in Synthesis of Complex Molecules

• Formation of Acyl Fluorides and Amides: 3,3-Difluoro-6-methylpiperidin-2-one is instrumental in the synthesis of acyl fluorides and amides, demonstrating its utility in creating complex molecules of pharmaceutical and industrial relevance. The compound's ability to facilitate these reactions under neutral conditions signifies its potential in the efficient synthesis of a wide range of products (Wang et al., 2021).